Cas no 2227889-46-3 (rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227889-46-3
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5962024
• PubChem ID: 165972881
• Update Time: 2025-05-20

rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine
• 2227889-46-3
• EN300-1814070

• Inchi： 1S/C7H15N/c1-4-5-6(8)7(5,2)3/h5-6H,4,8H2,1-3H3/t5-,6-/m1/s1
• InChI Key： KSYIXBBCWYDKAF-PHDIDXHHSA-N
• SMILES： N[C@@H]1[C@@H](CC)C1(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine

Research Brief on rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine (CAS: 2227889-46-3): Recent Advances and Applications

The compound rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine (CAS: 2227889-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative is of particular interest due to its potential applications in drug discovery, particularly as a chiral building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, with a focus on its stereochemical properties and pharmacological profile.

One of the key areas of investigation has been the compound's role in the synthesis of enzyme inhibitors. Researchers have demonstrated that rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine can serve as a precursor for the development of potent and selective inhibitors targeting enzymes involved in metabolic pathways. Its unique structural features, including the cyclopropane ring and chiral centers, contribute to its ability to interact with enzyme active sites, making it a valuable scaffold for drug design.

In addition to its applications in enzyme inhibition, recent studies have highlighted the compound's potential in the field of agrochemicals. The stereospecificity of rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine has been exploited to develop novel pesticides with improved efficacy and reduced environmental impact. These findings underscore the versatility of this compound across multiple industries, further driving research interest.

Another notable advancement is the optimization of synthetic routes for rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine. Recent publications have reported more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These improvements are expected to facilitate its broader adoption in both academic and industrial settings.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine. Preliminary results suggest favorable pharmacokinetic properties, supporting its potential as a lead compound for further development. However, additional in vivo studies are needed to fully characterize its safety and efficacy profiles.

In conclusion, rac-(1R,3S)-3-ethyl-2,2-dimethylcyclopropan-1-amine (CAS: 2227889-46-3) represents a promising candidate for various applications in chemical biology and pharmaceuticals. Its unique structural and stereochemical properties, combined with recent advancements in synthesis and application, position it as a valuable tool for researchers. Future studies are expected to further elucidate its potential and expand its utility in drug discovery and beyond.